Cas no 604-35-3 (Cholesterol 3-Acetate)

Cholesterol 3-Acetate Properties

Names and Identifiers

• 3b-Acetoxycholest-5-ene
• cholest-5-en-3-yl acetate
• Chloesteryl acetate
• Acetic acid cholesteryl ester
• Cholesterol Acetate
• Cholesterol 3-Acetate
• Cholesteryl acetate
• CHOLESTERYL ACETATE(RG)
• ACETYL CHOLESTEROL
• Chol
• Cholesterin acetate
• Acetic Acid Cholesterol Ester
• (3beta)-Cholest-5-en-3-ol acetate
• 3beta-Acetoxy-5-cholestene
• 3beta-Hydroxy-5-cholestene 3-acetate
• 5-Cholesten-3beta-ol 3-acetate
• AKOS001587850
• FT-0623722
• ACETIC ACID 17-(1,5-DI-ME-HEXYL)-10,13-DI-ME-CYCLOPENTA(A)PHENANTHREN-3-YL ESTER
• ChemDiv1_018908
• cholest-5-en-3-yl acetate (en)
• Cholest-5-en-3-ol (3.beta.)-, acetate
• CHEMBL4746582
• Cholest-5-en-3-yl acetate
• SR-01000390345
• Cholest-5-en-3.beta.-ol acetate
• CHOLEST-4-EN-3-BETA-YL ACETATE
• NSC-8799
• NSC8799
• NS00013455
• SR-01000390345-2
• A-ol 3-acetate
• A-Acetoxy-5-cholestene,3
• 9a,11a-dimethyl-1-(6-methylheptan-2-yl)-1H,2H,3H,3aH,3bH,4H,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-yl acetate
• (-)Cholesteryl acetate
• Cholest-5-en-3-beta-yl acetate
• SY059042
• HMS640L10
• 3.beta.-Acetoxycholest-5-ene
• SR-01000390345-1
• SCHEMBL12888146
• DivK1c_003692
• Cholest-5-en-3.beta.-yl acetate
• VS-08785
• DTXSID50862276
• 3
• Cholesterol, acetate
• AKOS016037956
• A-Hydroxy-5-cholestene 3-acetate,5-Cholesten-3
• [10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• CDS1_002652
• ACETIC ACID 17-(1,5-DIMETHYL-HEXYL)-DIMETHYL-CYCLOPENTA(A)PHENANTHREN-3-YL ESTER
• +Expand

• MDL： MFCD00003636
• InChIKey： XUGISPSHIFXEHZ-VEVYEIKRSA-N
• Inchi： 1S/C29H48O2/c1-19(2)8-7-9-20(3)25-12-13-26-24-11-10-22-18-23(31-21(4)30)14-16-28(22,5)27(24)15-17-29(25,26)6/h10,19-20,23-27H,7-9,11-18H2,1-6H3/t20-,23?,24?,25-,26?,27?,28+,29-/m1/s1
• SMILES： CC(C)CCC[C@@H](C)[C@H]1CC[C@@]2([H])[C@]3([H])CC=C4C[C@@H](OC(C)=O)CC[C@]4(C)[C@@]3([H])CC[C@]12C
• BRN： 2064235

Computed Properties

• Exact Mass: 428.36500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 428.365
• Heavy Atom Count: 31
• Complexity: 693
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.1
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 7.95950
• PSA: 26.30000
• Merck: 2201
• Refractive Index: 1.5045 (estimate)
• Water Partition Coefficient: Insoluble
• Boiling Point: 493.3°C at 760 mmHg
• Melting Point: 111.0 to 116.0 deg-C
• Flash Point: 248.8 °C
• Solubility: insoluble
• Color/Form: Not available
• Solubility: Not available
• Specific Rotation: -44 º (c=2, CHCl3)
• Optical Activity: [α]24/D −44°, c = 2 in chloroform
• Density: 0.9935 (rough estimate)